Cas no 877636-02-7 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• CAS No: 877636-02-7
• MF: C₂₁H₂₀N₂O₇S
• MW: 444.457704544067
• CID: 5979810
• PubChem ID: 18572315
• Update Time: 2025-10-28

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4,5-trimethoxybenzoate
• AKOS024654736
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• F2510-0062
• SR-01000020352-1
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• SR-01000020352
• 877636-02-7

• Inchi： 1S/C21H20N2O7S/c1-12-5-6-22-21(23-12)31-11-14-9-15(24)18(10-29-14)30-20(25)13-7-16(26-2)19(28-4)17(8-13)27-3/h5-10H,11H2,1-4H3
• InChI Key： MNHZEFGKEZXPJN-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C)N=1)CC1=CC(C(=CO1)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Exact Mass: 444.09912215g/mol
• Monoisotopic Mass: 444.09912215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 131Ų

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

Exploring the Potential of 6-{(4-Methylpyrimidin-2-Yl)Sulfanylmethyl}-4-Oxo-4H-Pyran-3-Yl 3,4,5-TriMethoxyBenzoate: A Comprehensive Overview

The compound with CAS No. 877636-02-7, known as 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate, has recently garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a complex organic compound that combines a pyrimidine ring system with a benzoate ester group, making it a promising candidate for various applications in drug discovery and material science.

The core structure of this compound consists of a pyrimidine ring substituted with a methyl group at position 2 and a sulfanylmethyl group at position 1. This arrangement creates a rigid framework that can potentially interact with biological targets such as enzymes or receptors. The pyran ring system further enhances the molecule's versatility by introducing an oxo group at position 4, which can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of sulfanyl groups in modulating the pharmacokinetic properties of molecules. The presence of such groups in this compound suggests that it may exhibit favorable absorption and stability profiles in biological systems. Additionally, the trimethoxybenzoate ester moiety is known to improve solubility and bioavailability, making this compound an attractive lead for drug development.

One of the most exciting aspects of this compound is its potential as a biological scaffold for designing new drugs targeting specific diseases. Researchers have reported that similar structures have shown promise in inhibiting key enzymes involved in cancer progression and inflammation. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists can optimize this compound to enhance its binding affinity and selectivity for therapeutic targets.

The synthesis of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-y1 3,4,5-trimethoxybenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrimidine ring is typically achieved through nucleophilic substitution or cyclization reactions, while the benzoate ester is formed via esterification under controlled conditions.

Despite its promising properties, the development of this compound into a clinically relevant drug faces several challenges. These include optimizing its pharmacokinetic profile to ensure adequate tissue penetration and minimizing potential off-target effects that could lead to adverse reactions. Collaborative efforts between chemists and biologists are essential to address these challenges and unlock the full potential of this molecule.

In conclusion, 6-{(4-methylpyrimidin-2-y1)sulfanylmethyl}-4-oxyo-pyran-y1 3,4,y1-trimethoxybenzoate represents a novel chemical entity with significant potential in drug discovery and beyond. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial applications. As research progresses, we can expect to uncover new insights into its properties and develop innovative solutions to address unmet medical needs.